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Compound of Interest

Compound Name: Glicoricone

Cat. No.: B1250536

This document provides a comprehensive, step-by-step guide for the safe and compliant
disposal of Glicoricone, a phenolic compound isolated from licorice species.[1][2] Adherence
to these procedures is critical for ensuring laboratory safety, protecting the environment, and
maintaining regulatory compliance. This guidance is intended for researchers, scientists, and
drug development professionals.

Glicoricone: Key Chemical and Safety Data

Glicoricone is a solid phenolic compound and an isoflavone.[3] While specific hazard
classifications for Glicoricone are not readily available, it should be handled with the standard
prudence afforded to all laboratory chemicals. A Safety Data Sheet (SDS) for general licorice
extract suggests it is non-hazardous, but this does not guarantee the same for the purified
compound.[4] Always treat unknown or unclassified substances with caution.

The following table summarizes key quantitative data for Glicoricone.
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Property Value Source
Molecular Formula C21H2006 PubChem|[3]
Molecular Weight 368.4 g/mol PubChem][3]

) o ] Human Metabolome
Physical Description Solid

Database[3]

] ] Human Metabolome

Melting Point 192 °C

Database[3]

- Soluble in DMSO, Acetone,
Solubility ChemFaces|[5]
Chloroform, Ethyl Acetate

ICso (Monoamine Oxidase) 140 uM MedchemExpress[1]

Pre-Disposal Safety Protocol

Before beginning any disposal procedure, it is mandatory to consult your institution's specific
Safety Data Sheet (SDS) and adhere to local, state, and federal regulations regarding chemical
waste. If an SDS for Glicoricone is not available, treat it as a potentially hazardous chemical.

Personal Protective Equipment (PPE):
o Gloves: Wear appropriate chemical-resistant gloves.
o Eye Protection: Use safety glasses or goggles.[6]

o Lab Coat: A standard lab coat should be worn to protect from spills.

Step-by-Step Disposal Procedure

The primary method for disposing of chemical waste like Glicoricone is through a certified
hazardous waste management company.[7] Never dispose of chemical solids in the regular
trash or down the drain unless explicitly permitted by your institution's environmental health and
safety (EHS) office.

Experimental Protocol for Waste Segregation and Collection:
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« ldentify Waste Type: Determine if your Glicoricone waste is pure solid, contaminated
labware (e.g., pipette tips, tubes), or in a solvent solution.

e Select Appropriate Waste Container:

o Solid Waste: Use a clearly labeled, sealable container designated for solid chemical
waste. The container must be compatible with the chemical.

o Contaminated Sharps/Labware: Place in a designated sharps or glass waste container.

o Liquid Waste: If Glicoricone is dissolved in a solvent, it must be disposed of in the
appropriate liquid hazardous waste stream (e.g., halogenated or non-halogenated
solvents).

e Labeling: Label the waste container clearly with "Hazardous Waste," the full chemical name
"Glicoricone," and the approximate quantity.

o Storage: Store the sealed waste container in a designated satellite accumulation area until it
is collected by your institution's EHS personnel or a licensed waste contractor.

o Documentation: Maintain a log of all chemical waste generated, including the chemical
name, quantity, and date of disposal.

For trace amounts or unused medicine in a non-laboratory setting, the FDA recommends
mixing the substance with an undesirable material like coffee grounds or cat litter, placing it in a
sealed bag, and disposing of it in the household trash.[8][9] However, this is generally not
acceptable for research laboratory waste.

Logical Workflow for Glicoricone Disposal

The following diagram illustrates the decision-making process for the proper disposal of
Glicoricone waste in a laboratory setting.
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Glicoricone Waste Generated

Consult Institutional SDS & Local Regulations

Identify Waste Form

Pure Solid or Contaminated Labware Dissolved in Solvent

l l

Place in Labeled Solid Segregate into Appropriate

Chemical Waste Container STITALEE S
(e.g., Non-Halogenated)

N,

Store in Designated Satellite
Accumulation Area

Arrange for Collection by
Certified Waste Disposal Service

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Glicoricone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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